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Compound of Interest

Compound Name:
3,5-Dibromo-4-

hydroxybenzaldehyde

Cat. No.: B181551 Get Quote

An In-depth Technical Guide to 3,5-Dibromo-4-hydroxybenzaldehyde

Introduction
3,5-Dibromo-4-hydroxybenzaldehyde is an organic compound with significant applications in

the fields of pharmaceuticals, agrochemicals, and organic synthesis.[1] Structurally, it is a

benzaldehyde derivative substituted with two bromine atoms and a hydroxyl group on the

aromatic ring.[2] This unique combination of functional groups imparts specific chemical

reactivity and biological activity, making it a valuable intermediate.[2] It is known to be a marine

antibiotic and has demonstrated antibacterial properties against both Gram-positive and Gram-

negative bacteria.[3] Furthermore, it serves as a crucial precursor for the synthesis of the

antibacterial drug Trimethoprim (via 3,4,5-trimethoxybenzaldehyde) and the herbicide

Bromoxynil.[1]

Chemical and Physical Properties
The fundamental chemical and physical properties of 3,5-Dibromo-4-hydroxybenzaldehyde
are summarized below. These properties are critical for its handling, storage, and application in

various chemical reactions.
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Property Value Reference(s)

CAS Number 2973-77-5 [4][5]

Molecular Formula C₇H₄Br₂O₂ [5][6]

Molecular Weight 279.91 g/mol [6]

IUPAC Name
3,5-dibromo-4-

hydroxybenzaldehyde
[6]

Synonyms

4-Hydroxy-3,5-

dibromobenzaldehyde,

Bromoxynil aldehyde

[2]

Appearance
White to pink or pale brown

crystalline powder or needles
[4][7][8][9]

Melting Point 181-185 °C [3][10]

Boiling Point 273.3 ± 35.0 °C (Predicted) [9][11]

Solubility

Soluble in organic solvents like

1,4-dioxane, DMF, n-octanol,

n-pentanol, DMSO, and ethyl

acetate.[12][13] Limited

solubility in water.[12][13]

pKa 4.72 ± 0.23 (Predicted) [9][11]

SMILES
C1=C(C=C(C(=C1Br)O)Br)C=

O
[6]

InChIKey
SXRHGLQCOLNZPT-

UHFFFAOYSA-N
[6]

Spectral Data
¹H NMR Spectroscopy: Spectral data is available and can be accessed through chemical

databases.[14]
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¹³C NMR Spectroscopy: Spectral data is available and can be accessed through chemical

databases.[15]

Mass Spectrometry: The mass spectrum shows characteristic peaks corresponding to the

isotopic distribution of the two bromine atoms.[6][16] The top m/z peaks are observed at 279,

280, and 281.[6]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the

hydroxyl, aldehyde, and aromatic C-H and C-Br bonds.[6][17]

Experimental Protocols
Synthesis of 3,5-Dibromo-4-hydroxybenzaldehyde from
p-Cresol
A common industrial synthesis method involves the bromination of p-cresol.[1][18]

Materials:

p-Cresol

o-Dichlorobenzene (solvent)

Bromine

Water

Procedure:

Nucleus Bromination (Low Temperature): A solution of p-cresol in o-dichlorobenzene is

prepared. Bromine is added dropwise to this solution while maintaining the temperature

between 20-42°C. This step selectively brominates the aromatic ring at the positions ortho to

the hydroxyl group.[1][18]

Side-Chain Bromination (High Temperature): Following the initial bromination, the reaction

mixture is heated to a temperature of 145-168°C.[1] A second portion of bromine is then

added dropwise. At this elevated temperature, the methyl group is brominated, forming a

dibromomethyl group.[1][18]
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Hydrolysis: After the side-chain bromination is complete, water is added to the reaction

mixture. The mixture is heated and stirred at approximately 100-120°C for 4-5 hours to

hydrolyze the dibromomethyl group to an aldehyde group.[1][18]

Isolation and Purification: The reaction mixture is cooled, allowing the product, 3,5-Dibromo-
4-hydroxybenzaldehyde, to crystallize.[18] The solid product is then collected by filtration,

washed (e.g., with o-dichlorobenzene), and dried to yield the final product.[1][18] The HBr

gas generated during the reaction can be recovered for reuse.[1]

// Nodes PCresol [label="p-Cresol in\no-Dichlorobenzene", fillcolor="#F1F3F4",

fontcolor="#202124"]; Bromine1 [label="Bromine (Br₂)", fillcolor="#F1F3F4",

fontcolor="#202124"]; NucleusBromination [label="Nucleus Bromination", fillcolor="#4285F4",

fontcolor="#FFFFFF", shape=ellipse]; Intermediate1 [label="3,5-Dibromo-p-cresol",

fillcolor="#FBBC05", fontcolor="#202124"]; Bromine2 [label="Bromine (Br₂)",

fillcolor="#F1F3F4", fontcolor="#202124"]; SideChainBromination [label="Side-

Chain\nBromination", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Intermediate2

[label="4-Hydroxy-3,5-dibromobenzal\nbromide", fillcolor="#FBBC05", fontcolor="#202124"];

Water [label="Water (H₂O)", fillcolor="#F1F3F4", fontcolor="#202124"]; Hydrolysis

[label="Hydrolysis", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; Product

[label="3,5-Dibromo-4-\nhydroxybenzaldehyde", fillcolor="#34A853", fontcolor="#FFFFFF",

shape=box, style="filled,rounded"];

// Edges PCresol -> NucleusBromination; Bromine1 -> NucleusBromination [label="20-42°C"];

NucleusBromination -> Intermediate1; Intermediate1 -> SideChainBromination; Bromine2 ->

SideChainBromination [label="145-168°C"]; SideChainBromination -> Intermediate2;

Intermediate2 -> Hydrolysis; Water -> Hydrolysis [label="100-120°C"]; Hydrolysis -> Product; }

Caption: Synthesis workflow for 3,5-Dibromo-4-hydroxybenzaldehyde.

Solubility Determination by Saturation Shake-Flask
Method
This protocol is used to determine the equilibrium solubility of the compound in various solvents

at different temperatures.[12][13]

Materials:
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3,5-Dibromo-4-hydroxybenzaldehyde (solute)

Selected solvents (e.g., ethanol, water, DMSO, etc.)

Thermostatic shaker

Analytical balance

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Sample Preparation: An excess amount of solid 3,5-Dibromo-4-hydroxybenzaldehyde is

added to a known volume of the chosen solvent in a sealed flask.

Equilibration: The flasks are placed in a thermostatic shaker set to a constant temperature

(e.g., 278.15 K). The mixture is agitated for a sufficient time to ensure equilibrium is reached

(typically several hours).

Phase Separation: After equilibration, agitation is stopped, and the flasks are left undisturbed

at the constant temperature to allow the undissolved solid to settle.

Sampling and Analysis: A sample of the clear supernatant is carefully withdrawn, filtered, and

immediately diluted with a suitable solvent. The concentration of 3,5-Dibromo-4-
hydroxybenzaldehyde in the diluted sample is then quantified using a calibrated HPLC

method.

Data Collection: The experiment is repeated at various temperatures (e.g., in increments of 5

K up to 323.15 K) to determine the temperature dependence of solubility.

Safety and Handling
3,5-Dibromo-4-hydroxybenzaldehyde is classified as an irritant.[6] It can cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6][19]

Handling Precautions:

Use with adequate ventilation and minimize dust generation.[7]
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Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[7][20]

In case of exposure, flush eyes or skin with plenty of water for at least 15 minutes and seek

medical attention.[7][20]

If inhaled, move to fresh air.[7]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][21]

Keep away from incompatible substances such as strong oxidizing agents.[20]

The compound is noted to be air-sensitive and should be stored under an inert atmosphere

(e.g., Nitrogen).[21]

// Nodes Compound [label="3,5-Dibromo-4-hydroxybenzaldehyde", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Properties [label="Chemical & Physical Properties",

fillcolor="#FBBC05", fontcolor="#202124"]; Applications [label="Key Applications",

fillcolor="#FBBC05", fontcolor="#202124"]; Safety [label="Safety & Handling",

fillcolor="#FBBC05", fontcolor="#202124"];

Intermediate [label="Chemical Intermediate", fillcolor="#F1F3F4", fontcolor="#202124"];

Pharma [label="Pharmaceuticals (e.g., Trimethoprim precursor)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Agro [label="Agrochemicals (e.g., Bromoxynil precursor)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; Bio [label="Biological Activity", fillcolor="#F1F3F4",

fontcolor="#202124"]; Antibacterial [label="Antibacterial Agent", fillcolor="#34A853",

fontcolor="#FFFFFF"];

Irritant [label="Irritant (Skin, Eye, Respiratory)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

PPE [label="Requires PPE", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Storage [label="Inert

Atmosphere Storage", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Compound -> Properties; Compound -> Applications; Compound -> Safety;

Applications -> Intermediate; Intermediate -> Pharma; Intermediate -> Agro;
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Applications -> Bio; Bio -> Antibacterial;

Safety -> Irritant; Safety -> PPE; Safety -> Storage; }

Caption: Core attributes of 3,5-Dibromo-4-hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN101250097B - Method for preparing 3,5-dibromine-4-hydroxy benzaldehyde - Google
Patents [patents.google.com]

2. CAS 2973-77-5: 3,5-Dibromo-4-hydroxybenzaldehyde [cymitquimica.com]

3. 3,5-Dibromo-4-hydroxybenzaldehyde | 2973-77-5 [chemicalbook.com]

4. 3,5-Dibromo-4-hydroxybenzaldehyde | 2973-77-5 | TCI EUROPE N.V. [tcichemicals.com]

5. scbt.com [scbt.com]

6. 3,5-Dibromo-4-Hydroxybenzaldehyde | C7H4Br2O2 | CID 18100 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. 3,5-Dibromo-4-hydroxybenzaldehyde | 2973-77-5 | TCI Deutschland GmbH
[tcichemicals.com]

9. 3,5-Dibromo-4-hydroxybenzaldehyde CAS#: 2973-77-5 [m.chemicalbook.com]

10. 3,5-二溴-4-羟基苯甲醛 98% | Sigma-Aldrich [sigmaaldrich.com]

11. 2973-77-5 CAS MSDS (3,5-Dibromo-4-hydroxybenzaldehyde) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

12. pubs.acs.org [pubs.acs.org]

13. pubs.acs.org [pubs.acs.org]

14. 3,5-Dibromo-4-hydroxybenzaldehyde(2973-77-5) 1H NMR [m.chemicalbook.com]

15. 3,5-Dibromo-4-hydroxybenzaldehyde(2973-77-5) 13C NMR [m.chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b181551?utm_src=pdf-body
https://www.benchchem.com/product/b181551?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN101250097B/en
https://patents.google.com/patent/CN101250097B/en
https://cymitquimica.com/cas/2973-77-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8666075.htm
https://www.tcichemicals.com/CH/en/p/D0189
https://www.scbt.com/p/3-5-dibromo-4-hydroxybenzaldehyde-2973-77-5
https://pubchem.ncbi.nlm.nih.gov/compound/3%2C5-dibromo-4-hydroxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3%2C5-dibromo-4-hydroxybenzaldehyde
https://pim-resources.coleparmer.com/sds/97515.pdf
https://www.tcichemicals.com/AT/en/p/D0189
https://www.tcichemicals.com/AT/en/p/D0189
https://m.chemicalbook.com/ProductChemicalPropertiesCB8666075_EN.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/453137
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8666075.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8666075.aspx
https://pubs.acs.org/doi/abs/10.1021/acs.jced.0c00376
https://pubs.acs.org/doi/pdf/10.1021/acs.jced.0c00376
https://m.chemicalbook.com/SpectrumEN_2973-77-5_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_2973-77-5_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. 3,5-Dibromo-4-hydroxybenzaldehyde(2973-77-5) MS spectrum [chemicalbook.com]

17. 3,5-Dibromo-4-hydroxybenzaldehyde(2973-77-5) IR Spectrum [m.chemicalbook.com]

18. CA1049560A - Process for the production of 4-hydroxy-3,5-dibromobenzaldehyde -
Google Patents [patents.google.com]

19. 3,5-Dibromo-4-hydroxybenzaldehyde 98 2973-77-5 [sigmaaldrich.com]

20. fishersci.com [fishersci.com]

21. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [3,5-Dibromo-4-hydroxybenzaldehyde CAS number and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181551#3-5-dibromo-4-hydroxybenzaldehyde-cas-
number-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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